![molecular formula C10H12N2O4 B1416874 Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate CAS No. 904040-11-5](/img/structure/B1416874.png)
Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate
Overview
Description
“Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate” is a chemical compound with the CAS Number: 904040-11-5 . It has a molecular weight of 224.22 . The IUPAC name for this compound is methyl (2-methyl-4-nitroanilino)acetate .
Synthesis Analysis
While specific synthesis methods for “Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate” were not found, there are studies on the synthesis of related compounds. For instance, a study reports a ring cleavage methodology reaction for the synthesis of 2-alkyl/aryl 3-electron-withdrawing groups (esters, sulfones, and phosphonates) 5-aminoaryl/phenol pyridines via the remodeling of 3-formyl (aza)indoles/benzofurans .Molecular Structure Analysis
The InChI code for “Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate” is 1S/C10H12N2O4/c1-7-5-8 (12 (14)15)3-4-9 (7)11-6-10 (13)16-2/h3-5,11H,6H2,1-2H3 .Scientific Research Applications
Catalysis and Kinetic Studies
Research has shown that derivatives similar to Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate are involved in catalytic processes. For example, studies on the hydrolysis of aryl acetates and acetic anhydride catalyzed by substituted pyridines reveal insights into nucleophilic catalysis (Deady & Finlayson, 1983). Further, kinetic studies on reactions involving similar compounds have contributed to understanding nucleophilic reaction mechanisms (Konakahara et al., 1988).
Herbicidal Activity
Studies on derivatives of Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate have explored its potential in agriculture, particularly in herbicidal applications. For instance, research on the synthesis and herbicidal activity of geometric isomers of related compounds has contributed to understanding their effects on broadleaf weeds in agricultural settings (Hayashi & Kouji, 1990).
Chemical Sensing and Detection
Research has also focused on the application of similar compounds in chemical sensing. For instance, derivatives have been used in colorimetric sensors for detecting oxyanions, showcasing their potential in environmental monitoring and analytical chemistry (Suryanti et al., 2020).
Pharmaceutical Research
In the pharmaceutical field, derivatives of Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate have been explored for their potential as antihypertensive agents. Research in this area includes the synthesis of compounds with similar structures and their evaluation for pharmacological activity (Abdel-Wahab et al., 2008).
properties
IUPAC Name |
methyl 2-(2-methyl-4-nitroanilino)acetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2O4/c1-7-5-8(12(14)15)3-4-9(7)11-6-10(13)16-2/h3-5,11H,6H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMNYMCFRTLXJDP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)[N+](=O)[O-])NCC(=O)OC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-[(2-methyl-4-nitrophenyl)amino]acetate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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